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Cost and Basic Drug Comparison

The table below summarizes key information for isradipine and two other common calcium channel

blockers, amlodipine and nifedipine.

Drug Name
Approved Uses for
Hypertension

Average Cost per
Unit (Generic)

Common Side
Effects

Half-life
(hours)

Isradipine
[1]

Yes [1] $0.51 per 2.5 mg

capsule [1]

Swelling, dizziness,

headache [2]

~8 [1]

Amlodipine
[1]

Yes [1] $0.04 per 10 mg

tablet [1]

Edema (swelling) [1] ~35 [1]

Nifedipine
[1]

Yes (extended-release)

[1]

Information not

located

Common side effects

include swelling [1]

~5 [1]

> Note on Cost: The listed price for isradipine is for a 2.5 mg capsule, while amlodipine is for a higher 10

mg tablet. A direct milligram-to-milligram cost comparison is not possible with this data. Isradipine is

typically taken twice daily due to its shorter half-life, which may impact the total daily and monthly

medication cost compared to once-daily alternatives like amlodipine [1] [2].
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Efficacy and Comparative Performance

While head-to-head clinical trials with isradipine are dated, the following data points provide insight into its

efficacy and how the drug class performs.

Antihypertensive Efficacy: A 1990 clinical trial demonstrated that both immediate-release (taken

twice daily) and sustained-release isradipine (taken once daily) produced a significant and nearly
identical reduction in mean 24-hour blood pressure without affecting heart rate. The study noted

the effect was more pronounced in patients with confirmed hypertension [3].
Position Among Calcium Channel Blockers: A 2024 network meta-analysis of 73 trials compared

various antihypertensive drugs but did not single out isradipine for top efficacy. For systolic blood
pressure, felodipine was ranked the most effective intervention, while nitrendipine was best for

diastolic blood pressure. Regarding safety (adverse drug reactions), nifedipine had the highest
probability of being the safest CCB [4]. This suggests that within the CCB class, other drugs may be

perceived as having a stronger efficacy or safety profile.
Cost-Effectiveness of Therapy Strategies: A 2025 retrospective study found that for systolic blood

pressure control, triple therapy had the lowest average cost-effectiveness ratio (ACER), making it
the most cost-effective strategy. For diastolic blood pressure, dual therapy was the most cost-

effective approach [5]. This highlights the importance of considering combination therapies, not just
single-drug comparisons.

Experimental Protocol for Antihypertensive Efficacy

For your guide, here is a summary of the methodology from a key clinical trial investigating isradipine's

efficacy [3]:

Study Design: Double-blind, randomized, crossover study.

Participants: 76 patients with mild-to-moderate hypertension (sitting diastolic BP between 95 and
114 mm Hg).

Intervention: Comparison of sustained-release isradipine administered once daily versus
immediate-release isradipine administered twice daily.

Outcome Measures: The primary efficacy measure was the change in 24-hour ambulatory blood
pressure.

Procedure: After a 4-week placebo period, ambulatory BP monitoring was performed at baseline and
after active treatment with both formulations. Conventional BP and heart rate were also evaluated.

Evidence Assessment Workflow
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To help visualize the process of evaluating a drug's clinical and economic profile, the following diagram

outlines key assessment areas based on the gathered information.

Drug Evaluation for Hypertension

Clinical Efficacy Safety & Side Effects Direct Drug Cost Dosing Regimen

24-hour Ambulatory BP Monitoring Withdrawal Rates due to AEs Price per Unit & Daily Cost Frequency & Pill Burden

Overall Cost-Effectiveness Profile

Click to download full resolution via product page

Insights for Researchers and Developers

For the target audience of researchers and drug development professionals, here are the key takeaways:

Evidence Gap: The most significant finding is the lack of contemporary, head-to-head cost-
effectiveness analyses for isradipine versus other second-line antihypertensive drugs. Most
efficacy data is from the 1990s, and recent comparative meta-analyses do not highlight isradipine [3]

[4].
Competitive Landscape: Isradipine's shorter half-life and twice-daily dosing profile may put it at a

disadvantage in terms of patient adherence and total daily cost compared to once-daily agents like
amlodipine, which is also notably lower in cost per unit [1].

Strategic Considerations: The broader context suggests that the most cost-effective approaches in
hypertension management often involve combination therapies rather than mono-therapy

optimization [5] [6]. Research into fixed-dose combinations that include a calcium channel blocker
might be a more fruitful area for development.
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Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.

References

1. Isradipine Alternatives Compared [drugs.com]

2. Isradipine Medicare Coverage and Co-Pay Details [goodrx.com]

3. Antihypertensive effect of isradipine administered once or ... [pubmed.ncbi.nlm.nih.gov]

4. A network meta-analysis comparative the efficacy of... [journals.lww.com]

5. Cost effectiveness of mono, dual, and triple therapy ... [pmc.ncbi.nlm.nih.gov]

6. Treating hypertension with single pill combinations: a simple [journals.lww.com]

To cite this document: Smolecule. [Isradipine cost-effectiveness analysis in hypertension

management]. Smolecule, [2026]. [Online PDF]. Available at:

[https://www.smolecule.com/products/b531002#isradipine-cost-effectiveness-analysis-in-

hypertension-management]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]
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